Cas no 1417200-10-2 (3-Formyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

• Product Name: 3-Formyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• CAS No: 1417200-10-2
• MF: C₁₄H₁₆BNO₃
• MW: 257.092743873596
• MDL: MFCD18731020
• CID: 2123136
• Update Time: 2023-08-03

3-Formyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-formyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• (3-Cyano-5-formylphenyl)boronic acid pinacol ester
• 3-Formyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

• MDL： MFCD18731020
• Inchi： 1S/C14H16BNO3/c1-13(2)14(3,4)19-15(18-13)12-6-10(8-16)5-11(7-12)9-17/h5-7,9H,1-4H3
• InChI Key： FHRUKEDMQOVTNB-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C#N)C=C(C=O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 396
• Topological Polar Surface Area: 59.3